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Compound of Interest

Compound Name: MSK-195

Cat. No.: B1677548

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of stock solutions of
MSK-195, a potent TRPV1 agonist. Accurate preparation of stock solutions is crucial for
ensuring the reliability and reproducibility of experimental results in research and drug
development. This document covers the essential information regarding the chemical
properties of MSK-195, a step-by-step protocol for stock solution preparation, and
recommendations for storage to maintain the integrity and activity of the compound.

Introduction to MSK-195

MSK-195 is a chemical compound identified as an effective agonist of the Transient Receptor
Potential Vanilloid 1 (TRPV1) channel.[1][2] The TRPV1 channel is a non-selective cation
channel that plays a critical role in the detection and transduction of nociceptive stimuli,
including heat and capsaicin. As a TRPV1 agonist, MSK-195 is a valuable tool for studying the
function of this channel in various physiological and pathological processes, including pain,
inflammation, and sensory neuron function. Proper handling and preparation of MSK-195
solutions are paramount for obtaining accurate and consistent experimental outcomes.

Quantitative Data for MSK-195

A summary of the key chemical and physical properties for MSK-195 is presented in the table
below for easy reference.
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Property Value Notes

Molecular Formula C2sH40N20s5 [2]

Crucial for accurate molar

Molecular Weight 484.63 g/mol ) )
concentration calculations.[2]
CAS Number 289902-82-5 [1][2]
- ) ) Visual confirmation of
Not specified; typically a solid ) o
Appearance compound integrity is
powder .
recommended upon receipt.
Dimethyl sulfoxide (DMSOQ) is
B ] a common solvent for creating
Solubility Soluble in DMSO o )
initial high-concentration stock
solutions.[1]
Protect from light and moisture
Storage (Powder) -20°C for long-term storage ]
to prevent degradation.[1]
Aliquoting into single-use
volumes is recommended to
Storage (Solvent) -80°C

avoid repeated freeze-thaw

cycles.[2]

Experimental Protocol: Preparation of a 10 mM
MSK-195 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of MSK-195 in Dimethyl
Sulfoxide (DMSO). This concentrated stock solution can then be further diluted to desired
working concentrations for various in vitro and in vivo experiments.

Materials and Equipment

e MSK-195 powder
¢ Anhydrous/Sterile Dimethyl Sulfoxide (DMSO), cell culture grade

 Sterile microcentrifuge tubes (e.g., 1.5 mL) or amber vials
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Calibrated analytical balance
Vortex mixer
Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Step-by-Step Procedure

Preparation: Don appropriate PPE. Ensure the workspace, such as a laminar flow hood, is

clean and sterile, especially if the stock solution will be used for cell-based assays.[3] Allow
the MSK-195 powder and DMSO to equilibrate to room temperature before use to prevent

condensation.

Calculation: Determine the mass of MSK-195 powder required to prepare the desired
volume of a 10 mM stock solution. The formula to use is: Mass (mg) = Desired Concentration
(mol/L) * Molecular Weight ( g/mol ) * Volume (L) * 1000[4]

o For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 0.010 mol/L *
484.63 g/mol * 0.001 L * 1000 = 4.8463 mg

Weighing the Compound: Carefully weigh the calculated mass of MSK-195 powder using an
analytical balance.[5] Tare the balance with a sterile microcentrifuge tube before adding the
compound to ensure accuracy.

Dissolution: Transfer the weighed MSK-195 powder to the tared sterile microcentrifuge tube.
[5] Add the calculated volume of DMSO to the tube. For the example above, add 1 mL of
DMSO.

Mixing: Cap the tube securely and vortex the solution for 1-2 minutes until the compound is

completely dissolved.[5] Visually inspect the solution to ensure there are no visible particles.
The solution should be clear. Gentle warming in a 37°C water bath can aid in the dissolution
of some compounds, but it is important to first check the compound's stability information.[5]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 L) in
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sterile microcentrifuge tubes.[3][5] Label each aliquot clearly with the compound name,
concentration, solvent, and date of preparation. Store the aliquots at -80°C for long-term
storage, protected from light.[2] For short-term use within a week, aliquots can be stored at
4°C.[2]

Preparation of Working Solutions

Working solutions are prepared by diluting the stock solution in the appropriate experimental
buffer or cell culture medium to the final desired concentration.[3]

e Thawing: Thaw an aliquot of the MSK-195 stock solution at room temperature.

» Serial Dilutions: Perform serial dilutions of the stock solution in your experimental medium to
achieve the final concentrations. Ensure thorough mixing at each dilution step.[3]

e Vehicle Control: It is crucial to prepare a vehicle control by adding the same volume of
DMSO used for the highest concentration of MSK-195 to the experimental medium.[3] This
allows for the distinction between the effects of the compound and the solvent. The final
concentration of DMSO in cell-based assays should typically be kept below 0.1% to avoid
solvent-induced cytotoxicity.[2]

Visualizations
Experimental Workflow for MSK-195 Stock Solution
Preparation

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Preparing_Small_Molecule_Inhibitors_in_Cell_Culture_Experiments.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Preparing_a_Stock_Solution_of_a_Small_Molecule_Inhibitor_SMI.pdf
https://www.targetmol.com/compound/msk-195
https://www.targetmol.com/compound/msk-195
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Preparing_Small_Molecule_Inhibitors_in_Cell_Culture_Experiments.pdf
https://www.benchchem.com/product/b1677548?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Preparing_Small_Molecule_Inhibitors_in_Cell_Culture_Experiments.pdf
https://www.benchchem.com/product/b1677548?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Preparing_Small_Molecule_Inhibitors_in_Cell_Culture_Experiments.pdf
https://www.targetmol.com/compound/msk-195
https://www.benchchem.com/product/b1677548?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Workflow for MSK-195 Stock Solution Preparation
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Caption: Workflow for preparing an MSK-195 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1677548#preparation-of-msk-195-stock-solutions-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt
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